N-(1-Methyl-2-oxoquinolin-7-yl)prop-2-enamide

• IUPAC Name: N-(1-methyl-2-oxoquinolin-7-yl)prop-2-enamide
• InChI: InChI=1S/C13H12N2O2/c1-3-12(16)14-10-6-4-9-5-7-13(17)15(2)11(9)8-10/h3-8H,1H2,2H3,(H,14,16)
• InChI Key: DDWYFABIPFSYJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC2=C1C=C(C=C2)NC(=O)C=C
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol

Description

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of N-(1-Methyl-2-oxoquinolin-7-yl)prop-2-enamide consists of a quinolinone core with a prop-2-enamide substituent. The presence of the methyl group at position 1 of the quinoline ring and the oxo group at position 2 contributes to its unique properties. The compound’s three-dimensional arrangement can be visualized using X-ray crystallography.

Physical And Chemical Properties Analysis

• Chemical Properties :
  • Spectroscopic Data : UV/Vis, FT-IR, and multinuclear NMR spectra provide insights into its electronic and vibrational properties.

Mechanism of Action

The precise mechanism of action for N-(1-Methyl-2-oxoquinolin-7-yl)prop-2-enamide depends on its intended use. If it exhibits anticancer activity (as seen in some related compounds), it likely interacts with cellular targets involved in cancer cell growth, survival, or apoptosis. Further studies are needed to elucidate its specific mode of action.